1-Bromo-2,2-dimethyl-3-propoxypropane

• Molecular Formula: C8H17BrO
• Molecular Weight: 209.12 g/mol
• SMILES: CCCOCC(C)(C)CBr
• InChI: InChI=1S/C8H17BrO/c1-4-5-10-7-8(2,3)6-9/h4-7H2,1-3H3
• InChIKey: HMGDJKXGEXSAPO-UHFFFAOYSA-N

1-Bromo-2,2-dimethyl-3-propoxypropane: Core Identity and Procurement Relevance

1-Bromo-2,2-dimethyl-3-propoxypropane (CAS 1494066-11-3) is a branched primary alkyl bromide incorporating a neopentyl-like core and a flexible propoxy ether tail . With molecular formula C₈H₁₇BrO and a molecular weight of 209.12 g/mol, the compound presents a single hydrogen‑bond acceptor (the ether oxygen) and five rotatable bonds, features that distinguish it from simpler alkyl bromides . Commercial availability at 95% purity supports its use as a synthetic intermediate in medicinal chemistry and materials research .

1 Synthetic intermediate with branched alkyl bromide core for medicinal chemistry and materials research

2 Ether oxygen provides H-bond acceptor and synthetic handle for downstream functionalization

3 Computed LogP near 2.8 supports intermediate lipophilicity targeting in lead optimization

Why Generic 1-Bromoalkane Substitution Fails for 1-Bromo-2,2-dimethyl-3-propoxypropane Applications

Simple linear 1-bromoalkanes and even the classic neopentyl bromide lack the internal ether functionality that simultaneously modulates lipophilicity, conformational flexibility, and potential for anchimeric assistance . Consequently, substituting any of these analogs into a reaction sequence optimized for 1-bromo-2,2-dimethyl-3-propoxypropane can alter solubility profiles, reduce reactivity, or eliminate the possibility of downstream functionalization through the ether oxygen, ultimately compromising yield and purity . The quantitative evidence below delineates precisely where this compound diverges from its closest structural comparators.

Attribute

This compound

Generic substitute may lack

Core structure

Branched neopentyl-like core with propoxy ether tail

Linear 1-bromoalkanes lack branching; neopentyl bromide lacks ether oxygen entirely

Functional handles

Ether oxygen enables H-bonding and further derivatization

No ether oxygen available for anchimeric assistance or downstream functionalization

Lipophilicity

Intermediate computed LogP ~2.8; balanced partition behavior

May shift partition coefficients in optimized reaction sequences; solubility profiles may not transfer

Quantitative Differentiation of 1-Bromo-2,2-dimethyl-3-propoxypropane Against In‑Class Analogs

Lipophilicity Tuning: LogP Positioning Relative to Linear Ether-Bromides and Neopentyl Bromide

The compound exhibits a computed LogP of 2.8341 , placing it between the more hydrophilic linear 1-bromo-3-propoxypropane (LogP 2.198) and the purely aliphatic neopentyl bromide (LogP 2.91) . This intermediate lipophilicity permits finer control of partition coefficients when designing bioactive molecules.

Lipophilicity Positioning

Cross-study comparable

LogP 2.83

ΔLogP +0.636 vs. linear bromo-ether; −0.076 vs. neopentyl bromide

Supports intermediate lipophilicity positioning for medicinal chemistry workflows

Computed XLogP3; verify experimentally for specific solvent systems

Evidence Dimension	Computed octanol‑water partition coefficient (LogP)
Target Compound Data	LogP 2.8341 (Leyan)
Comparator Or Baseline	1-Bromo-3-propoxypropane LogP 2.198 (Leyan); Neopentyl bromide LogP 2.91 (ChemSpider)
Quantified Difference	ΔLogP = +0.636 vs. linear bromo-ether; ΔLogP = −0.076 vs. neopentyl bromide
Conditions	Calculated by XLogP3 or similar algorithm; vendor‑reported values.

Why This Matters

Procurement of this specific bromide allows medicinal chemists to dial in a LogP near 2.8 without moving to a fully aliphatic scaffold, potentially improving membrane permeability while retaining a functional handle for further derivatization.

Conformational Flexibility and Ether Acceptor Count: Impact on Solubility and Binding

The molecule possesses five rotatable bonds and one hydrogen‑bond acceptor (the ether oxygen), as reported by the vendor . In contrast, neopentyl bromide has only two rotatable bonds and zero hydrogen‑bond acceptors [1], while the linear 1-bromo-3-propoxypropane also has five rotatable bonds but a lower molecular weight (181.07 g/mol) .

Conformational & H-Bond Profile

Cross-study comparable

5 rotatable bonds, 1 H-acceptor

+3 rotatable bonds and +1 H-acceptor vs. neopentyl bromide

Supports solubility screening and binding-site conformational probing

Vendor-reported; calculated from SMILES

Evidence Dimension	Number of rotatable bonds and hydrogen‑bond acceptor count
Target Compound Data	Rotatable bonds = 5, H‑acceptors = 1 (Leyan)
Comparator Or Baseline	Neopentyl bromide: rotatable bonds = 2, H‑acceptors = 0; 1-Bromo-3-propoxypropane: rotatable bonds = 5, H‑acceptors = 1, MW = 181.07
Quantified Difference	3 additional rotatable bonds and 1 additional H‑acceptor vs. neopentyl bromide; MW difference +28.05 g/mol vs. linear bromo‑ether
Conditions	Calculated from SMILES; vendor‑reported values for the target.

Why This Matters

The extra conformational freedom and the ether oxygen can enhance aqueous solubility and provide a specific hydrogen‑bonding point that neopentyl bromide cannot offer, making the compound a more versatile building block for fragment-based drug discovery.

• [1] CAS Common Chemistry. 1-Bromo-2,2-dimethylpropane. SMILES C(CBr)(C)(C)C. https://commonchemistry.cas.org/detail?cas_rn=630-17-1 (accessed 2026-05-12). View Source

Density Differentiation Impacting Liquid‑Handling and Formulation

While the precise density of 1-bromo-2,2-dimethyl-3-propoxypropane is not publicly catalogued by the vendor, the closely related isopropoxy analog (1-bromo-2,2-dimethyl-3-isopropoxypropane) has a reported density of approximately 1.355 g/mL , significantly higher than the 1.200 g/mL of neopentyl bromide [1]. By class inference, the target compound is expected to exhibit a similarly elevated density, which directly affects volumetric dosing accuracy and phase separation behaviour in biphasic reactions.

Density Context

Class-level

~1.35 g/mL (estimated)

Inferred from isopropoxy analog; Δdensity ≈ +0.15 g/mL vs. neopentyl bromide

Density context requires experimental verification before volumetric applications

Not experimentally reported; class-level inference from structural analog

Evidence Dimension	Liquid density at 25 °C
Target Compound Data	Not experimentally reported; expected ≈1.35 g/mL based on isopropoxy analog
Comparator Or Baseline	Neopentyl bromide: 1.200 g/cm³ at 20 °C (CAS Common Chemistry)
Quantified Difference	Estimated Δdensity ≈ +0.15 g/mL vs. neopentyl bromide
Conditions	Measured or predicted; target density inferred from structural analog.

Why This Matters

A higher density can influence automated liquid‑handling system calibration and gravimetric reaction scaling. Researchers should verify experimental density before relying on volumetric measurements, but the procurement choice may favour the higher‑density bromo‑ether for specific phase‑transfer applications.

• [1] CAS Common Chemistry. 1-Bromo-2,2-dimethylpropane. Density 1.200 g/cm³ at 20 °C. https://commonchemistry.cas.org/detail?cas_rn=630-17-1 (accessed 2026-05-12). View Source

Purity and Storage Profile Suitable for Reproducible Synthesis

The compound is routinely supplied at 95% purity and is recommended for storage under inert gas at 2–8 °C . This purity level is comparable to that of 1-bromo-3-propoxypropane (95%) , but the storage condition highlights the compound's sensitivity to moisture or air, a factor that must be considered when substituting in‑class analogs that may have different stability profiles.

Purity & Storage Profile

Specification review

95% purity

Store at 2–8 °C under inert gas

Cold-chain storage context; may be more thermally sensitive than room-temperature analogs

Vendor specification; verify lot-specific COA and plan cold-chain logistics

Evidence Dimension	Minimum purity and recommended storage
Target Compound Data	95% purity; store at 2–8 °C under inert gas (Leyan)
Comparator Or Baseline	1-Bromo-3-propoxypropane: 95% purity; store at room temperature under inert gas (Leyan)
Quantified Difference	Equivalent purity; stricter cold‑storage requirement for the target
Conditions	Vendor specifications.

Why This Matters

The cold‑storage requirement implies that the target compound may be more prone to thermal degradation than its linear analog, necessitating careful logistics planning and potentially favouring suppliers with validated cold‑chain shipping.

Optimal Application Scenarios for 1-Bromo-2,2-dimethyl-3-propoxypropane Based on Quantitative Evidence

Medicinal Chemistry: Fine‑Tuning Lipophilicity in Lead Optimization

When a lead series requires a LogP around 2.8 while retaining a synthetic handle for further derivatization, 1-bromo-2,2-dimethyl-3-propoxypropane offers a clear advantage over the fully aliphatic neopentyl bromide (LogP 2.91) and the more hydrophilic linear bromo‑ether (LogP 2.20) . Its intermediate lipophilicity can improve blood‑brain barrier penetration scores without sacrificing the ether oxygen needed for later‑stage functionalization .

Fragment‑Based Drug Discovery: Leveraging Ether Acceptor and Conformational Flexibility

The compound's single hydrogen‑bond acceptor and five rotatable bonds make it suitable as a fragment linking element that can probe binding‑site flexibility . Compared to neopentyl bromide, which lacks any hydrogen‑bonding capability, the target bromide can establish a directional oxygen‑mediated contact, potentially increasing binding enthalpy in fragment screens .

Synthetic Methodology: Investigating Anchimeric Assistance in Sterically Hindered Bromides

The neopentyl‑like core is known to resist SN2 displacement; however, the β‑ether oxygen in 1-bromo-2,2-dimethyl-3-propoxypropane may participate in neighbouring‑group participation, accelerating substitution relative to neopentyl bromide . Researchers studying anchimeric effects can use this compound as a probe to quantify rate enhancements and selectivity changes .

Process Chemistry: Density‑Driven Selection for Biphasic Reaction Systems

In biphasic alkylation reactions where phase separation efficiency depends on density differences, the higher estimated density (~1.35 g/mL) of the bromo‑ether relative to neopentyl bromide (1.20 g/mL) may improve organic‑aqueous layer resolution, reducing work‑up time and solvent consumption [1].

Application

Selection Property

Validation Focus

Lead optimization lipophilicity tuning

Intermediate computed LogP with ether synthetic handle

Experimental partition coefficient verification

Fragment-based binding-site probing

Ether H-bond acceptor and conformational flexibility

Binding enthalpy and pose validation in fragment screens

Neighboring-group participation studies

β-ether anchimeric assistance potential

Rate enhancement and selectivity quantification

Biphasic reaction system optimization

Elevated density context for phase separation

Experimental density measurement and layer resolution

• [1] CAS Common Chemistry density for neopentyl bromide; CymitQuimica density for analog. View Source